Cas no 5790-45-4 (2,5-diphenylpyrazolo[1,5-a]pyrimidin-7(1H)-one)

2,5-diphenylpyrazolo[1,5-a]pyrimidin-7(1H)-one structure
5790-45-4 structure
Product Name:2,5-diphenylpyrazolo[1,5-a]pyrimidin-7(1H)-one
CAS No:5790-45-4
MF:C18H13N3O
MW:287.315323591232
CID:1607423
PubChem ID:2818800
Update Time:2025-04-21

2,5-diphenylpyrazolo[1,5-a]pyrimidin-7(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 2,5-diphenylpyrazolo[1,5-a]pyrimidin-7(1H)-one
    • 2,5-diphenyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
    • 2,5-Diphenyl-7-hydroxy-pyrazolo-[1,5-a]pyrimidine
    • 2,5-Diphenylpyrazolo[1,5-a]pyrimidin-7-ol
    • 2,5-Diphenyl-7-hydroxypyrazolo[1,5-a]pyrimidine
    • DTXSID70384788
    • 5790-45-4
    • Maybridge4_002209
    • Oprea1_558702
    • NCGC00176803-01
    • HMS1527E09
    • BRD-K32460552-001-01-3
    • 2,5-Diphenyl-7-hydroxy-pyrazolo-[1,5-a]pyrimidine, AldrichCPR
    • CHEMBL4562455
    • CCG-251978
    • 331968-09-3
    • HMS1584G21
    • CHEMBL157791
    • Oprea1_786837
    • AC1MDYH2
    • Inchi: 1S/C18H13N3O/c22-18-12-15(13-7-3-1-4-8-13)19-17-11-16(20-21(17)18)14-9-5-2-6-10-14/h1-12,20H
    • InChI Key: VNKCQGVSPOWIEY-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C2C=CC=CC=2)N=C2C=C(C3C=CC=CC=3)NN21

Computed Properties

  • Exact Mass: 287.10599
  • Monoisotopic Mass: 287.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 44.7Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: 479.9°C at 760 mmHg
  • Flash Point: 244°C
  • Refractive Index: 1.689
  • PSA: 44.7
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